Cas no 80-73-9 (1,3-Dimethyl-2-imidazolidinone)

1,3-Dimethyl-2-imidazolidinone is a versatile chemical intermediate used in the production of various pharmaceuticals and agrochemicals. Its key advantages include high purity, stability at ambient temperatures, and excellent compatibility with a range of solvents and catalysts, making it an attractive choice for complex synthesis reactions.
1,3-Dimethyl-2-imidazolidinone structure
80-73-9 structure
Product Name:1,3-Dimethyl-2-imidazolidinone
CAS No:80-73-9
MF:C5H10N2O
MW:114.145700931549
MDL:MFCD00003188
CID:34227
PubChem ID:24865436
Update Time:2025-08-14

1,3-Dimethyl-2-imidazolidinone Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethylimidazolidin-2-one
    • 1,3-DIMETHYLIMIDAZOLIDINONE
    • 1,3-DIMETHYLIMIDAZOLIDONE
    • DIMETHYLETHYLENE UREA
    • DMEU
    • DMI
    • N,N'-DIMETHYLETHYLENEUREA
    • TIMTEC-BB SBB008346
    • 1,3-dimethyl-2-imidazodinone
    • 1,3-dimethyl-2-imidazolidinon
    • 1,3-Dimethyl-2-imidazolidone
    • 1,3-Dimethylethyleneurea
    • 2-Imidazolidinone, 1,3-dimethyl-
    • karbomostsem
    • n,n’-dimethylimidazolidinone
    • n,n’-dimethylimidazolidone
    • N,N'-Dimethyl-2-imidazolidinone
    • Rhonite 1
    • 1,3-Dimethyl-2-imidazolidinone
    • 1,3-Dimethyl-2-imida
    • 1,3-DIMETHYL-2-IMIDAZOLIDINONE,DMEU,pharmaceutical intermediate
    • 1,3-dimethylimidazolin-2-one
    • 1,3-DMI
    • dimethyl-2-imidazolidinone
    • Karbomos
    • N,N'-dimethylimidazolidinone
    • Dimethyl imidazolidinone
    • Karbomos TsEM
    • Dimethylethyleneurea
    • dimethylimidazolidinone
    • N,N'-Dimethylimidazolidone
    • 5C1YQQ9M90
    • 1,3-Dimethyl-2-imidazolidinone (ACI)
    • 1,3-Dimethyl-2-imidazolidindione
    • DMEU (solvent)
    • N,N-Dimethylethylenediamine cyclic urea
    • N,N-Dimethylimidazolidinone
    • N,N′-Dimethyl-2-imidazolidinone
    • N,N′-Dimethyl-N,N′-ethyleneurea
    • N,N′-Dimethylethyleneurea
    • N,N′-Dimethylimidazolidinone
    • N,N′-Dimethylimidazolidone
    • MDL： MFCD00003188
    • Inchi： 1S/C5H10N2O/c1-6-3-4-7(2)5(6)8/h3-4H2,1-2H3
    • InChI Key： CYSGHNMQYZDMIA-UHFFFAOYSA-N
    • SMILES： O=C1N(C)CCN1C
    • BRN： 0108808

Computed Properties

  • Exact Mass: 114.07900
  • Monoisotopic Mass: 114.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 23.6

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.056 g/mL at 25 °C(lit.)
  • Melting Point: 8°C(lit.)
  • Boiling Point: 224-226 °C(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.472(lit.)
  • Solubility: toluene: soluble(lit.)
  • Water Partition Coefficient: Soluble
  • PSA: 23.55000
  • LogP: -0.14060
  • Merck: 3249
  • Sensitiveness: Hygroscopic
  • Solubility: It is a strongly polar aprotic solvent that not only dissolves organic compounds but also many inorganic compounds

1,3-Dimethyl-2-imidazolidinone Security Information

  • Symbol: GHS05 GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H311,H315,H318
  • Warning Statement： P280,P305+P351+P338,P312
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-41-62
  • Safety Instruction： S26-S36-S36/37/39
  • FLUKA BRAND F CODES：3
  • RTECS：NJ0660000
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • TSCA：Yes
  • Explosive Limit：1.3-8.4%(V)
  • Risk Phrases：R21/22; R36/38

1,3-Dimethyl-2-imidazolidinone Customs Data

  • HS CODE：29332990
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyl-2-imidazolidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1477-100ml
1,3-Dimethyl-2-imidazolidinone
 80-73-9 99.0%(GC)
100ml
 ￥330.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1477-500ml
1,3-Dimethyl-2-imidazolidinone
 80-73-9 99.0%(GC)
500ml
 ￥950.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1477-25ml
1,3-Dimethyl-2-imidazolidinone
 80-73-9 99.0%(GC)
25ml
 ￥115.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D413A-100g
1,3-Dimethyl-2-imidazolidinone
 80-73-9 99%
100g
 ￥109.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D413A-500g
1,3-Dimethyl-2-imidazolidinone
 80-73-9 99%
500g
 ￥385.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D413A-25g
1,3-Dimethyl-2-imidazolidinone
 80-73-9 99%
25g
 ￥57.0 2022-05-30
Ambeed
A490230-25g
1,3-Dimethylimidazolidin-2-one
 80-73-9 98%
25g
 $12.0 2025-02-21
Ambeed
A490230-100g
1,3-Dimethylimidazolidin-2-one
 80-73-9 98%
100g
 $20.0 2025-02-21
Ambeed
A490230-500g
1,3-Dimethylimidazolidin-2-one
 80-73-9 98%
500g
 $60.0 2025-02-21
Ambeed
A490230-1kg
1,3-Dimethylimidazolidin-2-one
 80-73-9 98%
1kg
 $100.0 2025-02-21

1,3-Dimethyl-2-imidazolidinone Production Method

Production Method 1

110-70-3 110-70-3
80-73-9 80-73-9
Reaction Conditions
1.1 Catalysts: 2677676-69-4 ;  8 h, 1.5 MPa, 70 °C
Reference
SBA-15 Supported Dendritic ILs as a Green Catalysts for Synthesis of 2-Imidazolidinone from Ethylenediamine and Carbon Dioxide
Min, Qingwang; et al, Catalysis Letters, 2022, 152(5), 1476-1487

Production Method 2

120-93-4 120-93-4
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 1-Butyl-3-methylimidazolium chloride Solvents: Dimethylformamide ;  rt → 5 °C; 5 °C; 5 °C → 95 °C; 5 h, 95 °C
Reference
Improvement for synthesis of 1,3-dimethyl-2-imidazolidinone
Zhou, Xiao-feng; et al, Huaxue Shiji, 2013, 35(10), 954-956

Production Method 3

96-49-1 96-49-1
80-73-9 80-73-9
Reaction Conditions
1.1 Solvents: Water
Reference
Preparation of 1,3-disubstituted imidazolidinones.
, Germany, , ,

Production Method 4

96-49-1 96-49-1
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: Carbon dioxide Solvents: Water
Reference
Preparation of dialkylimidazolidinones as solvents
, Japan, , ,

Production Method 5

110-70-3 110-70-3
23589-75-5 23589-75-5
80-73-9 80-73-9
Reaction Conditions
Reference
5-Aryl-2-oxo-1,2,4-oxathiazoles as cyclocarbonylating agents for 2-aminoalcohols and 1,2-diamines
Rajca, Andrzej; et al, Synthesis, 1983, (12), 1032-3

Production Method 6

120-93-4 120-93-4
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Water ;  16 h, 95 - 100 °C; 100 °C → 150 °C
1.2 Catalysts: Triethylamine ,  Cuprous chloride ;  3 - 4 h, reflux
Reference
Preparation of 1,3-dimethyl-2-imidazolidone
Yao, Zhuanle; et al, Yingyong Huagong, 2009, 38(9), 1283-1285

Production Method 7

110-70-3 110-70-3
80-73-9 80-73-9
Reaction Conditions
Reference
Preparation of 1,3-dialkyl-2-imidazolidinones
, Federal Republic of Germany, , ,

Production Method 8

110-70-3 110-70-3
80-73-9 80-73-9
Reaction Conditions
1.1 Catalysts: Ceria Solvents: Isopropanol ;  24 h, 0.5 MPa, 433 K
Reference
Highly efficient synthesis of cyclic ureas from CO2 and diamines by a pure CeO2 catalyst using a 2-propanol solvent
Tamura, Masazumi; et al, Green Chemistry, 2013, 15(6), 1567-1577

Production Method 9

110-70-3 110-70-3
108-80-5 108-80-5
80-73-9 80-73-9
Reaction Conditions
Reference
Preparation of 1,3-dialkyl-2-imidazolidinones
, Japan, , ,

Production Method 10

110-70-3 110-70-3
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: Sulfur Catalysts: Dabco Solvents: Dimethylformamide ;  4 h, 0.1 MPa, 20 °C
1.2 Reagents: Oxygen ;  1 h, 0.1 MPa, 20 °C
Reference
Novel synthesis of N,N'-dialkyl cyclic ureas using sulfur-assisted carbonylation and oxidation
Mizuno, Takumi; et al, Heteroatom Chemistry, 2009, 20(1), 64-68

Production Method 11

110-70-3 110-70-3
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: Dabco ,  Sulfur Solvents: Dimethylformamide ;  4 h, rt
1.2 Reagents: Oxygen ;  1 h, 1 atm, rt
Reference
New synthesis of DMI (1,3-dimethyl-2-imidazolidinone) using carbon monoxide and sulfur
Mizuno, Takumi; et al, Kagaku to Kogyo (Osaka, 2007, 81(9), 429-432

Production Method 12

110-70-3 110-70-3
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: Selenium ;  2 h, 0.1 MPa, 20 °C
1.2 Reagents: Oxygen ;  1 h, 0.1 MPa, 20 °C
Reference
Efficient solvent-free synthesis of urea derivatives using selenium-catalyzed carbonylation of amines with carbon monoxide and oxygen
Mizuno, Takumi; et al, Synthesis, 2010, (24), 4251-4255

Production Method 13

120-93-4 120-93-4
80-73-9 80-73-9
Reaction Conditions
Reference
Cyclic urea and thiourea derivatives as inducers of murine erythroleukemia differentiation
Li, Chau-Der; et al, Journal of Medicinal Chemistry, 1981, 24(9), 1089-92

Production Method 14

120-93-4 120-93-4
80-73-9 80-73-9
Reaction Conditions
1.1 Catalysts: Lithium bromide
Reference
Preparation of 1,3-dimethylimidazolidinone
, Japan, , ,

Production Method 15

96-49-1 96-49-1
80-73-9 80-73-9
Reaction Conditions
1.1 Reagents: N,N′-Dimethylurea Solvents: Water
Reference
Preparation of 1,3-dialkyl-2-imidazolidinones
, Japan, , ,

1,3-Dimethyl-2-imidazolidinone Raw materials

1,3-Dimethyl-2-imidazolidinone Preparation Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
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1,3-Dimethyl-2-imidazolidinone Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
GC-MS
GC-MS

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80-73-9)1，3-二甲基-2-咪唑烷酮
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